Cas no 26378-53-0 (2-(2-chlorophenoxy)ethan-1-amine)

2-(2-chlorophenoxy)ethan-1-amine structure
26378-53-0 structure
Product Name:2-(2-chlorophenoxy)ethan-1-amine
CAS No:26378-53-0
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD00125294
CID:88663
PubChem ID:2735788
Update Time:2025-04-18

2-(2-chlorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chlorophenoxy)ethanamine
    • 2-Chlorophenoxy-2-ethaneamine
    • 2-(2-Chlorophenoxy)ethylamine
    • [2-(2-Chlorophenoxy)ethyl]amine
    • 2-((5,5-DIMETHYL-3-OXOCYCLOHEX-1-ENYL)AMINO)-BENZOIC ACID
    • 2-(2-chlorophenoxy)-1-ethanamine
    • 2-(2-chlorophenoxy)ethanamine(SALTDATA: FREE)
    • 2-(2-Chloro-phenoxy)-ethylamine
    • F9995-0097
    • Ethanamine, 2-(2-chlorophenoxy)-
    • 1-(2-aminoethoxy)-2-chlorobenzene
    • 2-(2-chlorophenoxy) ethylamine
    • NAPNYPMMDVRKGM-UHFFFAOYSA-N
    • Ethanamine,2-(2-chlorophenoxy)-
    • 2-(2-chlorophenoxy)ethan-1-amine
    • BBL002953
    • STK519359
    • SBB017899
    • TRA0036242
    • S
    • CHEBI:194689
    • DTXSID90370946
    • SY008278
    • CS-0073017
    • MFCD00125294
    • 2-(2-chlorophenoxy)ethyl amine
    • BB 0255262
    • AKOS000171096
    • EN300-108477
    • A22732
    • AS-31268
    • FT-0608451
    • Z54747867
    • SCHEMBL1032880
    • 26378-53-0
    • ALBB-010287
    • MDL： MFCD00125294
    • Inchi： 1S/C8H10ClNO/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,5-6,10H2
    • InChI Key： NAPNYPMMDVRKGM-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1OCCN

Computed Properties

  • Exact Mass: 171.04500
  • Monoisotopic Mass: 171.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.178
  • Melting Point: 39-40°C
  • Boiling Point: 266.2℃ at 760 mmHg
  • Flash Point: 150-153℃/18mm
  • Refractive Index: 1.544
  • PSA: 35.25000
  • LogP: 2.37780
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

2-(2-chlorophenoxy)ethan-1-amine Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：2735
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： C
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34

2-(2-chlorophenoxy)ethan-1-amine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2-chlorophenoxy)ethan-1-amine Pricemore >>

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2-(2-chlorophenoxy)ethan-1-amine Production Method

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